Cas no 676137-00-1 (3-Bromo-6-ethyl-3,4-dihydro-2H-1-benzopyran-4-one)

• Product Name: 3-Bromo-6-ethyl-3,4-dihydro-2H-1-benzopyran-4-one
• CAS No: 676137-00-1
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 2797993
• PubChem ID: 58909357
• Update Time: 2025-04-21

3-Bromo-6-ethyl-3,4-dihydro-2H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-6-ETHYLCHROMAN-4-ONE
• SCHEMBL8278097
• 3-BROMO-6-ETHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-ONE
• MB69201
• 676137-00-1
• 3-Bromo-6-ethyl-3,4-dihydro-2H-1-benzopyran-4-one

• Inchi： 1S/C11H11BrO2/c1-2-7-3-4-10-8(5-7)11(13)9(12)6-14-10/h3-5,9H,2,6H2,1H3
• InChI Key： BKSOKFBPLYBTSR-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=C(C=CC=2OC1)CC)=O

Computed Properties

• Exact Mass: 253.99424Da
• Monoisotopic Mass: 253.99424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų